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Compound of Interest

2-Propanol, 1,1'-
Compound Name:
(hydroxyimino)bis-

cat. No.: B1609678

Chemical Identity: 2-Propanol, 1,1'-(hydroxyimino)bis-
Synonyms: 1,1'-(Hydroxyazanediyl)bis(propan-2-ol), Hydroxypropyl hydroxyamine

This document provides a comprehensive overview of the safety data, applications, and
experimental protocols for the chemical compound with CAS number 97173-34-7. The
information is intended for researchers, scientists, and professionals in drug development and
industrial applications.

Physicochemical and Safety Data

The following tables summarize the key physicochemical properties and hazard information for
2-Propanol, 1,1'-(hydroxyimino)bis-.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 97173-34-7 Multiple Sources

Molecular Formula CeéH15NOs [1]

Molecular Weight 149.19 g/mol [1]
Pale-yellow to Yellow-brown ) )

Appearance ) Sigma-Aldrich
Solid

Purity 95% Sigma-Aldrich
1,1-

IUPAC Name (hydroxyazanediyl)bis(propan- Sigma-Aldrich
2-0l)

1S/C6H15N0O3/c1-5(8)3-

InChl 7(10)4-6(2)9/h5-6,8-10H,3- Sigma-Aldrich
4H2,1-2H3
JYOCWMVETLTCNF- , _
InChl Key Sigma-Aldrich

UHFFFAOYSA-N

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement

Precautionary Statement

Source

May be harmful if swallowed.

Obtain special instructions

before use.[2]

S-Chem SDSJ[2]

May cause skin irritation.

Do not handle until all safety
precautions have been read

and understood.[2]

S-Chem SDS[2]

May cause serious eye
irritation.

Keep away from heat, hot
surfaces, sparks, open flames
and other ignition sources. No

smoking.[2]

S-Chem SDS[2]

May cause an allergic skin

reaction.

Wear protective
gloves/protective clothing/eye

protection/face protection.

S-Chem SDS[2]

Suspected of causing cancer.

If on skin: Rinse well with

water.[2]

S-Chem SDSJ[2]

May damage the unborn child.
Suspected of damaging

fertility.

If inhaled: If unconscious,
place in recovery position and

seek medical advice.[2]

S-Chem SDSJ[2]

May cause damage to organs
through prolonged or repeated

exposure.

If in eyes: Immediately flush

eye(s) with plenty of water.[2]

S-Chem SDS[2]

Very toxic to aquatic life with

long lasting effects.

Prevent product from entering
drains.[2]

S-Chem SDS[2]

Applications

2-Propanol, 1,1'-(hydroxyimino)bis- is a versatile compound with applications in several

industrial and commercial sectors.

o Corrosion Inhibitor and Anti-Scaling Agent: This compound is utilized in industrial water

treatment formulations to prevent the corrosion of metallic components in cooling towers,

boilers, and pipelines. Its molecular structure allows it to form a protective film on metal
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surfaces, mitigating the corrosive effects of water and dissolved minerals. It also helps in
preventing the formation of scale deposits.

o Cosmetics and Personal Care Products: In the cosmetics industry, it functions as a
humectant and moisturizer.[1] Its ability to attract and retain moisture makes it a valuable
ingredient in skin care products, enhancing skin hydration.[1] It can also act as a solvent for
other cosmetic ingredients, contributing to product stability and efficacy.[1]

o Cement Additive: It is used as an additive in cement mixtures to improve the workability and
reduce the water demand, leading to stronger and more durable concrete products.[1]

Experimental Protocols

Detailed experimental protocols for specific applications of CAS 97173-34-7 are not widely
available in the public domain. The following are generalized protocols based on standard
industry practices for evaluating the performance of this chemical in its primary applications.

Protocol for Evaluation of Corrosion Inhibition
Efficiency

This protocol outlines a weight loss method to determine the effectiveness of 2-Propanol, 1,1'-
(hydroxyimino)bis- as a corrosion inhibitor for mild steel in an aqueous environment.

Materials and Equipment:

Mild steel coupons of known dimensions and weight

e Corrosive medium (e.g., 1M HCI or a synthetic industrial water formulation)
e 2-Propanol, 1,1'-(hydroxyimino)bis- (inhibitor)

o Analytical balance (x0.1 mg)

o Water bath or thermostat

» Beakers

» Polishing paper of various grades
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e Acetone

o Desiccator

Procedure:

o Coupon Preparation: Mechanically polish the mild steel coupons with progressively finer
grades of polishing paper. Degrease the coupons by washing with acetone, dry them, and
store them in a desiccator. Accurately weigh each coupon.

« Inhibitor Solution Preparation: Prepare a stock solution of the inhibitor in the chosen
corrosive medium. From the stock solution, prepare a series of test solutions with varying
concentrations of the inhibitor (e.g., 50, 100, 200, 500 ppm). A blank solution (corrosive
medium without the inhibitor) should also be prepared.

e Immersion Test: Immerse one prepared coupon in each of the test solutions, including the
blank. Ensure the coupons are fully submerged.

 Incubation: Place the beakers in a water bath maintained at a constant temperature (e.g.,
25°C or 50°C) for a specified period (e.g., 24, 48, or 72 hours).

e Coupon Cleaning and Re-weighing: After the immersion period, remove the coupons from
the solutions. Carefully clean them to remove corrosion products according to standard
procedures (e.g., using a specific inhibitor solution for cleaning, followed by washing with
distilled water and acetone). Dry the coupons and re-weigh them.

» Calculation of Corrosion Rate and Inhibition Efficiency:

o Calculate the weight loss (AW) for each coupon.

o Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the formula: CR =
(Kx AW) / (A x T x D) where K is a constant (8.76 x 10%), AW is the weight loss in grams,
A'is the surface area of the coupon in cm?, T is the immersion time in hours, and D is the
density of the metal in g/cm3.

o Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank - CR_inh) /
CR_blank] x 100 where CR_blank is the corrosion rate in the absence of the inhibitor and

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CR_inh is the corrosion rate in the presence of the inhibitor.

Protocol for Formulation of a Moisturizing Skin Cream

This protocol provides a basic framework for incorporating 2-Propanol, 1,1'-
(hydroxyimino)bis- into a simple oil-in-water moisturizing cream formulation.

Ingredients:
e Oil Phase:
o Stearic Acid: 10%
o Cetyl Alcohol: 3%
o Mineral Oil: 5%
o Water Phase:
o Deionized Water: 79.5%
o Glycerin: 2%
o 2-Propanol, 1,1'-(hydroxyimino)bis-: 0.5%
o Emulsifier:
o Triethanolamine: 1%
» Preservative:
o Phenoxyethanol: 0.5%
Procedure:

o Heating: In separate beakers, heat the oil phase ingredients and the water phase ingredients
to 75°C.
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e Mixing: Once both phases have reached 75°C, slowly add the water phase to the oil phase
while stirring continuously with a homogenizer or high-shear mixer.

» Emulsification: Continue mixing for 15-20 minutes until a uniform emulsion is formed.
e Cooling: Begin to cool the emulsion while stirring gently.

o Addition of Additives: When the temperature of the emulsion reaches approximately 45°C,
add the triethanolamine (emulsifier) and the preservative. Mix until uniformly dispersed.

e Final Mixing: Continue to stir gently until the cream has cooled to room temperature and has
reached its final consistency.

Packaging: Transfer the finished cream into appropriate containers.

Visualizations

The following diagrams illustrate the logical workflow for the application of CAS 97173-34-7 as
a corrosion inhibitor and a conceptual signaling pathway for its moisturizing effect in cosmetic
applications.

Caption: Workflow for Corrosion Inhibition using CAS 97173-34-7.
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Application

Topical Application of
Cosmetic Formulation

Mechanism of Action

CAS 97173-34-7 Penetrates
Stratum Corneum

Hygroscopic Nature Attracts

Water Molecules from Dermis
and Environment

Binds and Retains
Water in the Epidermis

/ Result \
Increased Skin Hydration @d Skin Barrier @

Click to download full resolution via product page

Caption: Conceptual Pathway for the Moisturizing Effect of CAS 97173-34-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety Data Sheet and Application Notes for CAS
97173-34-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609678#safety-data-sheet-for-cas-97173-34-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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